Cas no 920009-93-4 (2,2'-Dihydroxy-1,1'-binaphthyl-6,6’-disulfonic Acid Disodium Salt)

• Product Name: 2,2'-Dihydroxy-1,1'-binaphthyl-6,6’-disulfonic Acid Disodium Salt
• CAS No: 920009-93-4
• MF: C₂₀H₁₂Na₂O₈S₂
• MW: 490.414025306702
• CID: 1062760
• PubChem ID: 71777094
• Update Time: 2025-04-20

2,2'-Dihydroxy-1,1'-binaphthyl-6,6’-disulfonic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dihydroxy-1,1'-binaphthyl-6,6’-disulfonic Acid Disodium Salt
• 2,2´-Dihydroxy-1,1´-binaphthyl-6,6’-disulfonic Acid Disodium Salt
• 2,2'-Dihydroxy-[1,1'-binaphthalene]-6,6'-disulfonic Acid SodiuM Salt
• 2,2'-Dihydroxy-1,1'-binaphthyl-6,6'-disulfonic Acid DisodiuM Salt
• 2,2'-Dihydroxy-1,1'-binaphthyl-6,6 inverted exclamation mark -disulfonic Acid Disodium Salt
• FT-0667071
• disodium;6-hydroxy-5-(2-hydroxy-6-sulfonatonaphthalen-1-yl)naphthalene-2-sulfonate
• 920009-93-4
• 2,2'-Dihydroxy-1,1'-binaphthyl-6,6 inverted exclamation mark-disulfonic Acid Disodium Salt

• Inchi： 1S/C20H14O8S2.2Na/c21-17-7-1-11-9-13(29(23,24)25)3-5-15(11)19(17)20-16-6-4-14(30(26,27)28)10-12(16)2-8-18(20)22;;/h1-10,21-22H,(H,23,24,25)(H,26,27,28);;/q;2*+1/p-2
• InChI Key： IZDQCMLGYTYWJL-UHFFFAOYSA-L
• SMILES： S(C1C=CC2=C(C=1)C=CC(=C2C1=C(C=CC2C=C(C=CC1=2)S(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 469.00300
• Monoisotopic Mass: 489.97689825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 733
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Melting Point: NA
• PSA: 165.96000
• LogP: 5.72620

2,2'-Dihydroxy-1,1'-binaphthyl-6,6’-disulfonic Acid Disodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes